Barium-138

• IUPAC Name: barium-138
• InChI: InChI=1S/Ba/i1+1
• InChI Key: DSAJWYNOEDNPEQ-OUBTZVSYSA-N
• Canonical SMILES: [Ba]
• Isomeric SMILES: [138Ba]
• Molecular Formula: Ba
• DSSTOX Substance ID: DTXSID40164473
• Molecular Weight: 137.905247 g/mol
• CAS No.: 15010-01-2

Description

Barium-138 (¹³⁸Ba) is a stable, high-purity isotope essential for advanced scientific research, particularly in the fields of geochemistry, nuclear physics, and materials science. Its primary research value lies in its role as a non-radiogenic tracer for studying Earth's geological processes, including mantle geochemistry and crustal fluid interactions. In nuclear physics, this compound serves as a crucial component in experiments involving double beta decay and as a target material for producing other isotopes. Furthermore, its high isotopic purity makes it invaluable for calibrating mass spectrometers, ensuring analytical accuracy in trace element and isotopic analyses. This isotope is also employed in the development of novel optical and electronic materials, where its specific nuclear properties can influence material characteristics. Our this compound is supplied with a certified high isotopic enrichment, guaranteeing consistency and reliability for sensitive experimental procedures. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Nuclear Structure and Fundamental Physics of Barium 138

Intrinsic Nuclear Characteristics of Barium-138

The intrinsic properties of the ¹³⁸Ba nucleus, such as its spin and multipole moments, are fundamental to understanding its structure. These characteristics are largely dictated by the arrangement of its constituent protons and neutrons.

Nuclear Spin and Multipole Moments of this compound

The ground state of this compound has a nuclear spin of 0. buyisotope.combuyisotope.comquantumoptics.at This is a characteristic feature of even-even nuclei, where all protons and neutrons are paired up, resulting in a total angular momentum of zero. Consequently, the magnetic dipole moment of the ¹³⁸Ba ground state is also zero. kaeri.re.kr Similarly, the electric quadrupole moment for the ground state is zero, indicating a spherically symmetric charge distribution. buyisotope.combuyisotope.com

However, excited states of ¹³⁸Ba can possess non-zero spins and moments. For instance, the first excited 2+ state at 1436 keV has a magnetic dipole moment of +1.4(2) nuclear magnetons and an electric quadrupole moment of -0.14(6) or +0.08(6) barns. iaea.org Higher energy excited states, such as the 4+ state at 1899 keV and the 6+ state at 2091 keV, also exhibit non-zero magnetic dipole moments. iaea.org

Table 1: Nuclear Properties of this compound

Property	Value
Atomic Number (Z)	56
Neutron Number (N)	82
Mass Number (A)	138
Natural Abundance (%)	71.7
Atomic Mass (Da)	137.9052472
Half-life	Stable
Nuclear Spin (Ground State)	0
Magnetic Dipole Moment (Ground State, µN)	0
Electric Quadrupole Moment (Ground State, b)	0

This table is interactive. You can sort and filter the data.

Influence of Neutron Count on Collective Nuclear Properties in Barium Isotopes

The number of neutrons plays a crucial role in determining the collective properties of barium isotopes. The barium isotopic chain provides an excellent laboratory for studying the evolution of nuclear structure from spherical to deformed shapes. As the neutron number moves away from the magic number 82, which corresponds to a closed neutron shell in ¹³⁸Ba, the collective behavior of the nucleus changes significantly.

For neutron-deficient barium isotopes (with neutron numbers less than 82), there is evidence of a transition from spherical to deformed shapes. Studies have investigated the evolution of non-axial shapes and rotational structures in even-even ¹²²⁻¹³²Ba isotopes, indicating shape instability and softness towards gamma deformation. researchgate.net In contrast, neutron-rich barium isotopes (with neutron numbers greater than 82) also exhibit a shape phase transition. researchgate.netresearchgate.net For example, a rapid transition from a vibrational character, typical of spherical nuclei, to a rotational character, associated with deformed shapes, is observed as one moves away from the N=82 shell closure in ¹⁴⁰⁻¹⁵⁰Ba isotopes. researchgate.netresearchgate.net This transition is often studied by examining the energy of the first excited 2+ state, which tends to decrease as deformation increases.

Theoretical Models and Computational Approaches in Barium Isotope Nuclear Structure

To understand the complex behavior of barium isotopes, various theoretical models and computational approaches are employed. These models aim to describe the nuclear structure based on the interactions between nucleons.

Application of the Nuclear Shell Model to Barium Isotopes

The nuclear shell model is a cornerstone of nuclear structure theory, which describes the nucleus in terms of nucleons moving in a mean-field potential created by all other nucleons. aip.orgsoton.ac.uk This model is particularly successful in explaining the properties of nuclei near closed shells.

For ¹³⁸Ba, with its closed neutron shell (N=82), the spherical shell model provides a good description of its ground state and low-lying excited states. mdpi.com In this formalism, the 82 neutrons completely fill the available energy levels up to the N=82 shell gap, leading to a stable, spherical configuration. The protons (Z=56) occupy the shells above the Z=50 magic number. The properties of the low-energy excited states in ¹³⁸Ba can be understood in terms of the excitation of protons within the valence shell. mdpi.com

For barium isotopes further away from the N=82 closed shell, the assumption of a spherical shape is no longer valid. The Triaxial Projected Shell Model (TPSM) is a more advanced theoretical framework that can account for nuclear deformation, including non-axial (triaxial) shapes. researchgate.netresearchgate.net The TPSM has been successfully applied to study the evolution of nuclear structure in both neutron-deficient and neutron-rich barium isotopes. researchgate.netresearchgate.netsympnp.org

In neutron-deficient barium isotopes like ¹²²⁻¹³²Ba, TPSM calculations have predicted shape instability and softness towards triaxial deformation. researchgate.net For neutron-rich isotopes such as ¹⁴⁰⁻¹⁵⁰Ba, the TPSM has been used to describe the transition from vibrational to rotational behavior and to analyze properties like the yrast (lowest energy for a given spin) and near-yrast bands. researchgate.net These investigations provide a microscopic understanding of how the interplay between single-particle and collective degrees of freedom drives the evolution of nuclear shapes in the barium isotopic chain.

Covariant Density Functional Theory (CDFT) in Barium Isotope Studies

Covariant Density Functional Theory (CDFT) has proven to be a powerful tool for systematically investigating the properties of nuclei across the nuclear chart. In the context of barium isotopes, CDFT calculations, particularly using the relativistic Hartree-Bogoliubov (RHB) formalism, have been instrumental in exploring phenomena such as shape coexistence and phase transitions. worldscientific.com

Studies employing CDFT have successfully predicted key nuclear properties for a range of barium isotopes, including ¹³⁸Ba. These calculations provide insights into:

Potential Energy Surfaces: Mapping the potential energy as a function of nuclear deformation, revealing the ground-state shape and the presence of any coexisting shapes. worldscientific.combnl.gov

Binding Energies and Separation Energies: Accurately calculating the binding energy per nucleon and two-neutron separation energies, which are fundamental measures of nuclear stability. bnl.govresearchgate.net

Deformation Parameters: Quantifying the degree of quadrupole deformation, which characterizes the deviation of the nucleus from a perfect sphere. bnl.gov

Radii and Isotopic Shifts: Predicting nuclear charge and neutron radii and how they change with the addition of neutrons, known as the isotopic shift. bnl.gov

A systematic study of barium isotopes using CDFT has highlighted a strong shell closure at the neutron number N=82, consistent with the stability of ¹³⁸Ba. worldscientific.com Furthermore, these theoretical investigations have explored the evolution of nuclear shapes across the isotopic chain, identifying a transition from prolate to spherical and back to prolate shapes as one moves away from the N=82 shell closure. worldscientific.com

Dynamic Deformation Model (DDM) for Barium Isotope Systematics

The Dynamic Deformation Model (DDM) offers a microscopic approach to understanding the collective motion of nuclei. It has been applied to the barium isotopes to study the evolution of their nuclear structure, particularly concerning their energy levels and electromagnetic transition probabilities. primescholars.comnahrainuniv.edu.iq

The DDM has been used to calculate various properties of even-even barium isotopes from A=120 to A=140, including: primescholars.comnahrainuniv.edu.iq

Energy Spectra: Predicting the energies of the ground state and excited bands (quasi-gamma and quasi-beta bands). primescholars.com

Potential Energy Surfaces: Determining the equilibrium shape of the nucleus. nahrainuniv.edu.iq

Electromagnetic Transition Moments: Calculating the static and transition electric quadrupole (E2) moments, which are sensitive probes of nuclear structure. primescholars.com

Comparisons between DDM calculations and experimental data have shown good agreement, supporting the model's validity in describing the systematics of the barium isotopic chain. primescholars.com

Phenomenological Studies of Shape Coexistence and Phase Transitions in Barium Nuclei

The barium isotopes are located in a transitional region of the nuclear chart, making them ideal candidates for studying shape coexistence and quantum phase transitions. worldscientific.com Shape coexistence refers to the presence of multiple, distinct shapes at very close energies within the same nucleus. mdpi.com

Phenomenological studies, often guided by models like the Interacting Boson Model (IBM), have been crucial in interpreting experimental evidence for these phenomena. For instance, the study of energy level systematics and B(E2) transition rates in barium isotopes has revealed a transition from vibrational (spherical) nuclei near the N=82 shell closure to more deformed, rotational nuclei as the neutron number changes. worldscientific.com

While ¹³⁸Ba, with its closed neutron shell, is expected to be spherical in its ground state, neighboring barium isotopes exhibit characteristics of shape coexistence and are considered candidates for critical point symmetries like E(5) and X(5), which describe nuclei at the point of a phase transition between different shapes. worldscientific.com

Experimental Investigations in Fundamental Physics Utilizing this compound Ions

The unique atomic structure of the singly charged this compound ion (¹³⁸Ba⁺) makes it an excellent system for a wide range of high-precision experimental investigations in fundamental physics. These experiments often rely on the ability to trap and laser-cool single or small numbers of ions, providing a nearly perturbation-free environment for measurements. arxiv.org

High-Precision Spectroscopy of Singly Charged this compound Ions (¹³⁸Ba⁺)

High-precision spectroscopy of ¹³⁸Ba⁺ involves measuring the transition frequencies between its electronic energy levels with extremely high accuracy. researchgate.net These measurements provide stringent tests of atomic theory and can be used to determine fundamental constants.

The relevant energy levels in ¹³⁸Ba⁺ for laser cooling and spectroscopy include the 6S₁/₂, 6P₁/₂, and 5D₃/₂ states. researchgate.net A laser at 493 nm drives the strong 6S₁/₂ → 6P₁/₂ transition for Doppler cooling. However, the 6P₁/₂ state has a significant probability of decaying to the metastable 5D₃/₂ state, necessitating a "repump" laser at 650 nm to return the ion to the cooling cycle. researchgate.net The absence of nuclear spin in ¹³⁸Ba (I=0) simplifies its energy level structure as there is no hyperfine splitting. quantumoptics.at

Experiments using laser spectroscopy referenced to an optical frequency comb have achieved accuracies on the order of 0.1 MHz for transition frequencies in ¹³⁸Ba⁺. researchgate.net These precise measurements are crucial for applications such as the development of optical clocks and for testing parity non-conservation in atomic systems. arxiv.orgresearchgate.net

Measurement of Atomic Transition Probabilities and Branching Fractions in ¹³⁸Ba⁺

The probabilities of an excited atomic state decaying to various lower-lying levels are known as branching fractions. Precise measurements of these branching fractions, along with the lifetimes of the excited states, allow for the determination of atomic transition probabilities. These quantities are essential for testing the accuracy of many-body atomic structure calculations. arxiv.orgnih.gov

Several experiments have focused on measuring the branching fractions for the decay of the 6P₁/₂ and 6P₃/₂ states in ¹³⁸Ba⁺. For the 6P₁/₂ state, measurements have determined the branching fractions to the 6S₁/₂ and 5D₃/₂ states with a precision of about 0.05%. arxiv.org Similarly, the branching fractions for the decay of the 6P₃/₂ level to the S₁/₂, D₃/₂, and D₅/₂ states have been measured with an order-of-magnitude improvement over previous results. researchgate.net

These highly precise experimental values for branching fractions and the derived transition matrix elements provide critical benchmarks for theoretical models of atomic structure, which are vital for interpreting experiments searching for physics beyond the Standard Model, such as atomic parity violation. arxiv.orgnih.gov

Interactive Data Table: Branching Fractions and Lifetimes for ¹³⁸Ba⁺

Transition	Branching Fraction	Lifetime (ns)
6P₁/₂ → 6S₁/₂	0.7304 ± 0.0004 arxiv.org	7.92 ± 0.08 arxiv.org
6P₁/₂ → 5D₃/₂	0.2696 ± 0.0004 arxiv.org	7.92 ± 0.08 arxiv.org
6P₃/₂ → 6S₁/₂	0.741716(71) researchgate.net
6P₃/₂ → 5D₃/₂	0.028031(23) researchgate.net
6P₃/₂ → 5D₅/₂	0.230253(61) researchgate.net
5D₅/₂ → 6S₁/₂	0.846(25) arxiv.org	31.2(0.9) arxiv.org

Quantum Manipulation and Correlation Studies in this compound Ion Traps

Trapped ¹³⁸Ba⁺ ions are a promising platform for quantum information processing and for studying fundamental quantum phenomena. The long-lived 5D₅/₂ state, with a lifetime of about 30 seconds, can serve as a qubit state in quantum computation schemes. researchgate.netoptica.org The qubit can be defined between the 6S₁/₂ ground state and this metastable 5D₅/₂ state, with the transition being driven by a laser at 1.762 µm. researchgate.netoptica.org

Experiments have demonstrated the essential building blocks for quantum computation with ¹³⁸Ba⁺, including:

State Initialization: Preparing the ion in a specific quantum state, typically through optical pumping. optica.org

Coherent Manipulation: Driving Rabi oscillations between the qubit states, which corresponds to performing single-qubit gates. quantumoptics.at

State Readout: Measuring the final state of the qubit with high fidelity, often by observing state-dependent fluorescence. arxiv.org

Furthermore, studying the correlations of photons emitted from a trapped ¹³⁸Ba⁺ ion provides deep insights into the ion's dynamics, including its motion within the trap and its interaction with the laser fields. quantumoptics.at These correlation measurements can reveal information on timescales ranging from nanoseconds, which correspond to the internal atomic dynamics, to milliseconds, which relate to the ion's motion. quantumoptics.at Such studies are crucial for characterizing and controlling the quantum state of the trapped ion, paving the way for more complex quantum simulations and computations.

Search for Physics Beyond the Standard Model via this compound Measurements

The stable isotope this compound (¹³⁸Ba) has emerged as a significant subject in the search for physics beyond the Standard Model. Its specific atomic and nuclear properties make it an ideal candidate for high-precision measurements that test fundamental symmetries and search for new physical phenomena. Experiments utilizing trapped and laser-cooled ¹³⁸Ba⁺ ions are at the forefront of this research, probing for effects like parity non-conservation (PNC) and permanent electric dipole moments (EDMs).

The primary advantage of using barium ions lies in their large nuclear charge (Z=56) and the accessibility of specific energy level transitions for laser cooling and trapping. arxiv.org This allows for long observation times and minimizes systematic uncertainties that are often present in atomic beam experiments. arxiv.org The search for physics beyond the Standard Model with ¹³⁸Ba often involves measuring atomic properties with extreme precision to identify minute deviations from theoretical predictions. Any such deviation could be an unambiguous signature of new physics. rug.nl

Parity Non-Conservation (PNC):

Barium is considered a particularly suitable element for investigating PNC. arxiv.org While the best atomic PNC measurements to date were performed with cesium, the results showed discrepancies with other nuclear data, highlighting the need to perform these sensitive measurements in other atomic species. arxiv.org Experiments with trapped barium ions have been proposed with the potential to limit systematic uncertainties to below the one-percent level. arxiv.org These experiments rely on precise measurements of atomic transitions and branching ratios, which are then compared to highly accurate theoretical calculations of parity-violating effects.

Detailed Research Findings:

Recent high-precision experiments with single, trapped ¹³⁸Ba⁺ ions have yielded crucial data for these fundamental physics searches.

Branching Fraction Measurements: The branching fractions from the excited 6P₁/₂ state of the ¹³⁸Ba⁺ ion have been measured with a precision of 0.05%. This allowed for the determination of the dipole matrix elements for the P-S and P-D transitions to a precision below the 1% level. arxiv.org Such precise measurements are essential for testing many-body theories that are required to interpret the results of PNC experiments. arxiv.org

Transition Frequency Measurements: Using laser spectroscopy referenced to an optical frequency comb, the transition frequencies between low-lying energy levels in a single trapped ¹³⁸Ba⁺ ion have been measured with an accuracy of 0.1 to 0.2 MHz. researchgate.net These measurements provide stringent tests for atomic structure models. researchgate.net

Landé g-factor Measurement: The Landé g-factor of the 5D₅/₂ state of singly ionized barium was measured for the first time terrestrially using a single Doppler-cooled ¹³⁸Ba⁺ ion in a linear Paul trap. researchgate.net The result was found to differ significantly from previously accepted theoretical values, providing critical input for atomic models used to test fundamental symmetries. researchgate.net

Laser Cooling and Trapping Techniques: The development of advanced techniques for laser cooling and trapping ¹³⁸Ba is fundamental to these experiments. Researchers use a two-step photo-ionization process to create ¹³⁸Ba⁺ ions, allowing for isotopic selection. researchgate.netarxiv.org The ions are then confined in a Paul trap and Doppler-cooled using lasers tuned to specific transitions, such as the 6S₁/₂ → 6P₁/₂ transition at 493.4 nm, with a repump laser at 649.7 nm to prevent population trapping in a metastable state. arxiv.orgresearchgate.net

These ongoing and planned high-precision measurements on ¹³⁸Ba continue to provide increasingly stringent tests of the Standard Model and offer a promising avenue for discovering new physics. researchgate.netresearchgate.net

Interactive Data Tables

Nuclear Properties of this compound

Property	Value
Atomic Number (Z)	56
Neutron Number (N)	82
Mass Number (A)	138
Atomic Mass	137.9052472 u
Natural Abundance	71.7%
Nuclear Spin (I)	0
Parity	+
Half-life	Stable
Binding Energy per Nucleon	8.39342179 MeV

Data sourced from multiple references. kaeri.re.krbuyisotope.comchemlin.orgperiodictable.comdepalatis.netontosight.ai

Electromagnetic Moments of this compound Excited States

Energy Level (keV)	Half-life	Spin/Parity	Magnetic Dipole Moment (μN)	Electric Quadrupole Moment (b)
1436	0.20 ps	2+	+1.4(2)	-0.14(6) or +0.08(6)
1899	2.17 ns	4+	+3.2(6)	N/A
2091	0.8 μs	6+	+5.9(12)	N/A

Data sourced from IAEA-NDS. iaea.org Note: The electric quadrupole moment for the ground state is 0 as the nuclear spin is 0. buyisotope.comperiodictable.com

Astrophysical Nucleosynthesis and Cosmochemical Tracing of Barium 138

Stellar Synthesis Mechanisms of Barium-138

The creation of elements heavier than iron is dominated by neutron-capture processes. This compound, the most abundant of barium's stable isotopes with a natural abundance of approximately 71.7%, is synthesized through both the slow (s-process) and rapid (r-process) neutron capture processes. aanda.orgbuyisotope.com

Contributions from the Slow Neutron Capture Process (s-process)

The s-process is the primary mechanism for the production of ¹³⁸Ba. zenodo.org This process occurs in the late stages of low to intermediate-mass stars, specifically during their Asymptotic Giant Branch (AGB) phase. zenodo.orgoup.com Within these stars, a relatively low flux of neutrons is released, allowing atomic nuclei to capture neutrons one by one. If a newly formed isotope is unstable, it will typically undergo beta decay before another neutron can be captured, thus moving up the chart of nuclides in a "slow" and steady path along the valley of beta stability. annualreviews.org

The s-process is responsible for producing the majority of solar system ¹³⁸Ba, estimated to be around 80%. zenodo.orgmdpi.com The neutron magic number of 82 for ¹³⁸Ba contributes to its high s-process abundance, as nuclei with a "magic" number of neutrons have a lower neutron capture cross-section, making them more likely to accumulate. zenodo.orgexp-astro.de

Contributions from the Rapid Neutron Capture Process (r-process)

In contrast to the s-process, the r-process occurs in explosive astrophysical environments characterized by an extremely high neutron flux, such as supernova explosions or the merger of neutron stars. oup.com In these cataclysmic events, atomic nuclei are bombarded with a rapid succession of neutrons, pushing them far from the valley of beta stability towards very neutron-rich isotopes. These highly unstable isotopes then undergo a series of beta decays to form stable nuclei, including ¹³⁸Ba. aanda.organnualreviews.org

This compound Abundance in Extraterrestrial Matter

The isotopic signature of barium, and specifically the abundance of ¹³⁸Ba, in extraterrestrial materials serves as a powerful diagnostic tool for understanding stellar evolution and the chemical history of our galaxy.

Isotopic Signatures in Ancient and Barium-Rich Stars

The study of metal-poor stars, which are among the oldest objects in the galaxy, provides a window into the early chemical evolution of the cosmos. herts.ac.ukarxiv.org It is generally expected that the heavy elements in these ancient stars were primarily formed through the r-process, as the AGB stars responsible for the s-process had not yet had sufficient time to evolve and enrich the interstellar medium. herts.ac.ukphysicsworld.com

However, observations of some ancient, metal-poor stars have revealed a surprising s-process signature in their barium isotopic composition. aanda.orgphysicsworld.com For example, the star HD 140283, which is over 13 billion years old, shows a barium isotopic mixture consistent with a pure s-process origin, challenging the conventional understanding of nucleosynthesis in the early galaxy. aanda.orgphysicsworld.com

Conversely, stars that are significantly enriched in r-process elements, known as r-II stars, exhibit a high proportion of r-process-derived barium. The star CS 31082-001, for instance, has a barium isotopic composition that is estimated to be over 90% from the r-process. aanda.org Barium-rich stars, on the other hand, generally display an overabundance of s-process elements, indicating that they have been polluted by material from a companion star that went through the AGB phase. oup.com

Implications for Galactic Chemical Evolution and Stellar Archeology

The evolving ratio of s-process to r-process contributions to elements like barium over cosmic time is a key aspect of galactic chemical evolution. units.it The delayed contribution of the s-process from AGB stars means that the [Ba/Fe] ratio in the galaxy is expected to increase at later times, a trend that is broadly observed. units.it By studying the barium isotopic abundances in stars of different ages and metallicities, astronomers can trace the history of nucleosynthesis and the mixing of stellar ejecta into the interstellar medium. units.itoup.com This field, known as stellar archeology, uses the chemical compositions of stars to reconstruct the history of the Milky Way. researchgate.net

Barium Isotopic Composition in Presolar Grains (e.g., Silicon Carbide)

Presolar grains, such as silicon carbide (SiC), are microscopic stardust particles found in meteorites that predate the formation of our solar system. zenodo.org These grains condensed in the outflows of ancient stars and retain the isotopic signatures of their parent stars. researchgate.netnasa.gov

Measurements of barium isotopes in individual presolar SiC grains have provided direct evidence for the s-process operating in AGB stars. zenodo.orgresearchgate.netnasa.gov Mainstream SiC grains, which are thought to originate from low-mass AGB stars, show enrichments in s-process barium. zenodo.org The ¹³⁸Ba/¹³⁶Ba ratio in these grains can vary, reflecting differences in the neutron exposure in their parent stars. researchgate.netepj.orgarxiv.org

Furthermore, rare types of presolar grains, such as X grains, which are believed to come from supernovae, show distinct barium isotopic patterns. infn.itusra.edu Some X grains exhibit enrichments in ¹³⁸Ba that are not consistent with classical s- or r-process models, suggesting more complex nucleosynthetic pathways in supernovae. infn.itusra.edu

Data Tables

Table 1: Stellar Nucleosynthesis Contributions to Barium Isotopes

Isotope	Primary Synthesis Process(es)	Notes
¹³⁴Ba	s-process only	Shielded from r-process by ¹³⁴Xe. aanda.orgaanda.org
¹³⁵Ba	s-process and r-process
¹³⁶Ba	s-process only	Shielded from r-process by ¹³⁶Xe. aanda.orgaanda.org
¹³⁷Ba	s-process and r-process
¹³⁸Ba	s-process and r-process	Most abundant isotope; predominantly from the s-process. aanda.orgzenodo.org

Table 2: Barium Isotopic Ratios in Different Astronomical Objects

Object Type	Typical ¹³⁸Ba/¹³⁶Ba Ratio	Implication
Solar System	~9.1	Mixture of s- and r-process contributions.
Mainstream SiC Grains	Variable, often higher than solar	Reflects s-process conditions in parent AGB stars. researchgate.netepj.org
r-II Stars	Lower than solar	Dominated by r-process nucleosynthesis. aanda.org
Barium Stars	Higher than solar	Enriched in s-process material from a companion star. oup.com

Geochemical Tracing and Environmental Applications of Barium 138 Isotopes

Stable Barium Isotope Systematics (δ¹³⁸Ba) as a Geochemical Proxy

The stable barium isotope system, particularly the δ¹³⁸Ba value, serves as a robust geochemical proxy for tracing various Earth processes. frontiersin.orgresearchgate.net The utility of δ¹³⁸Ba stems from the isotopic fractionation that occurs during biogeochemical processes, which alters the relative abundance of ¹³⁸Ba. frontiersin.orgnsf.gov

Tracing Deep Ocean Circulation and Water Mass Provenance

The isotopic composition of barium has emerged as a powerful tracer for deep-ocean circulation and the provenance of water masses. frontiersin.orgresearchgate.netnsf.govdntb.gov.ua Different deep-water masses, such as North Atlantic Deep Water (NADW) and Antarctic Bottom Water (AABW), possess distinct δ¹³⁸Ba signatures. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org NADW is characterized by a δ¹³⁸Ba value of approximately 0.48 ± 0.05‰, while AABW has a lighter isotopic composition of about 0.26 ± 0.03‰. geochemicalperspectivesletters.org This difference allows scientists to track the movement and mixing of these water masses as they circulate through the global oceans. frontiersin.orggeochemicalperspectivesletters.orgfrontiersin.org The distribution of δ¹³⁸Ba in the deep ocean is largely governed by the conservative mixing of these major water masses. geochemicalperspectivesletters.orgmdpi.com

The distinct isotopic signatures are primarily established at high latitudes where these deep waters form. geochemicalperspectivesletters.orggeochemicalperspectivesletters.org Biogeochemical processes in these formation regions, coupled with large-scale ocean circulation, set the initial δ¹³⁸Ba of the water masses. geochemicalperspectivesletters.org As these waters travel and mix, their δ¹³⁸Ba values provide a chemical fingerprint that can be used to reconstruct their pathways and contributions to different parts of the ocean. frontiersin.orggeochemicalperspectivesletters.orgnsf.govresearchgate.net

Interactive Data Table: δ¹³⁸Ba Signatures of Major Deep Water Masses

Water Mass	Typical δ¹³⁸Ba (‰)	Region of Formation
North Atlantic Deep Water (NADW)	0.48 ± 0.05	North Atlantic
Antarctic Bottom Water (AABW)	0.26 ± 0.03	Weddell Sea
Pacific Deep Water (PDW)	~0.25	Mix of AABW and other waters

Reconstruction of Paleoceanographic and Paleoclimate Conditions

The δ¹³⁸Ba recorded in marine sediments, particularly in the form of barite (BaSO₄), serves as a valuable archive for reconstructing past oceanographic and climate conditions. frontiersin.orgresearchgate.net The isotopic composition of barite is assumed to reflect the δ¹³⁸Ba of the seawater from which it precipitated, with a relatively constant isotopic offset. frontiersin.orgresearchgate.net Therefore, analyzing the δ¹³⁸Ba in sedimentary barite allows for the reconstruction of ancient seawater δ¹³⁸Ba. frontiersin.org

Changes in past ocean circulation, marine productivity, and global carbon cycling can influence seawater δ¹³⁸Ba, and these changes are preserved in the sedimentary record. frontiersin.orgmit.edu For instance, studies have used δ¹³⁸Ba to investigate hyperthermal events, such as the Paleocene-Eocene Thermal Maximum (PETM), revealing significant shifts in the barium cycle that correspond with these ancient global warming periods. jst.go.jp These shifts in δ¹³⁸Ba provide insights into the response of the Earth's surface systems to major climate perturbations. jst.go.jp

Indicators of Global Carbon Cycling and Marine Productivity

The marine barium cycle is intricately linked to the biological carbon pump, making δ¹³⁸Ba a useful indicator of global carbon cycling and marine productivity. nsf.govbco-dmo.orgeuropa.eu In the ocean, barium is removed from surface waters primarily through the formation of barite, which often occurs in microenvironments associated with decaying organic matter. jst.go.jpscielo.br This process preferentially incorporates lighter barium isotopes into the barite, leaving the surface seawater enriched in the heavier ¹³⁸Ba. frontiersin.org

The rate of barite formation and its subsequent export to the deep ocean is correlated with the export of organic carbon. nsf.govscielo.br Consequently, the δ¹³⁸Ba of seawater and, by extension, the δ¹³⁸Ba preserved in sedimentary barite, can reflect changes in marine export production. mdpi.comresearchgate.netgoldschmidt.info Higher productivity generally leads to increased barite formation and a corresponding increase in the δ¹³⁸Ba of surface seawater. goldschmidt.info By analyzing the δ¹³⁸Ba in sediment cores, scientists can reconstruct past changes in marine productivity and their impact on the global carbon cycle. mit.edujst.go.jp

Interactive Data Table: Barium Isotope Fractionation in the Marine Environment

Process	Effect on Seawater δ¹³⁸Ba	Resulting Particulate δ¹³⁸Ba
Barite Precipitation	Increases (becomes heavier)	Decreases (becomes lighter)
Barite Dissolution	Decreases (becomes lighter)	-
Adsorption onto Particles	Increases (becomes heavier)	Decreases (becomes lighter)

Application in Hydrological Cycle Studies

The utility of δ¹³⁸Ba extends to the study of the hydrological cycle, particularly in tracing the sources and mixing of water in river systems. copernicus.org Different sources of water, such as weathering of various rock types and inputs from different tributaries, can have distinct barium concentrations and isotopic compositions. copernicus.org

In river basins, biological cycling can significantly influence the δ¹³⁸Ba of dissolved barium. copernicus.org The uptake of barium by plants and its subsequent release during the decomposition of organic matter can lead to isotopic fractionation, altering the δ¹³⁸Ba of the river water. copernicus.orgresearchgate.net By analyzing the δ¹³⁸Ba of river water and sediments, researchers can gain insights into the processes of weathering, nutrient cycling, and water mixing within a watershed. copernicus.org For example, studies in the Amazon River basin have used δ¹³⁸Ba to show that biological cycling plays a significant role in the river's barium budget. copernicus.org

Isotopic Fractionation Processes of Barium-138 in Natural Systems

The application of δ¹³⁸Ba as a geochemical tracer is predicated on the principle of isotopic fractionation, where processes discriminate between the heavier ¹³⁸Ba and lighter barium isotopes. This fractionation is primarily mass-dependent.

Mass-Dependent Fractionation in Geologic and Biologic Systems

Mass-dependent fractionation of barium isotopes occurs in a variety of geological and biological systems. In the marine environment, the most significant fractionation occurs during the precipitation of barite (BaSO₄). frontiersin.orgnsf.gov This process preferentially incorporates the lighter isotopes of barium, leaving the residual seawater enriched in ¹³⁸Ba. frontiersin.orgfrontiersin.org A consistent isotopic offset of approximately -0.46‰ has been observed between sinking particulate barium and the surrounding seawater. researchgate.netnsf.govdntb.gov.ua The dissolution of barite in the deep ocean, conversely, releases this isotopically light barium back into the water column. frontiersin.org

Biological processes also drive barium isotope fractionation. The uptake of barium by organisms, such as foraminifera and freshwater mussels, can lead to significant isotopic shifts. nih.govacs.org In freshwater bivalves, the degree of fractionation can vary between species and even with the growth rate of the individual, with slower growth sometimes correlating with a greater enrichment of lighter isotopes in the shell. nih.govacs.org This biological fractionation highlights the complexity of interpreting δ¹³⁸Ba in biological archives. In terrestrial systems, plants appear to fractionate barium isotopes during uptake from soil, influencing the δ¹³⁸Ba of organic-rich soils and river water. copernicus.orgresearchgate.net

Interactive Data Table: Examples of Barium Isotope Fractionation in Natural Systems

System	Process	Observed Fractionation (Δ¹³⁸Ba)
Marine Water Column	Barite Precipitation	~ -0.46‰ (Particulate vs. Seawater)
Freshwater Bivalves	Shell Formation	Up to -0.86‰ (Shell vs. Water)
Hydrothermal Systems	Fluid-Melt Interaction	-0.14‰ to -0.62‰ (Fluid vs. Melt)
Granitic Magmatism	Mineral Crystallization	-0.98‰ to 1.01‰ (Biotite vs. Muscovite)

Fractionation during Precipitation and Dissolution of Barium-Bearing Minerals (e.g., Barite)

The precipitation and dissolution of barium-bearing minerals, most notably barite (BaSO₄), are primary drivers of barium isotope fractionation in marine environments. cambridge.orgcambridge.org During the precipitation of barite, there is a significant isotopic fractionation, where lighter barium isotopes are preferentially incorporated into the biogenic barite crystals. frontiersin.org This process leads to an enrichment of the heavier 138Ba isotope in the surrounding seawater. cambridge.orgcambridge.org The magnitude of this fractionation during barite precipitation has been estimated to be between -0.25‰ and -0.35‰ in laboratory experiments and from -0.4‰ to -0.5‰ in modern marine systems. oup.com First-principle calculations suggest an equilibrium fractionation of –0.23 ± 0.04‰ at 300 K. oup.com

Conversely, the dissolution of sinking particulate barite in the deep ocean is considered to have a negligible isotopic fractionation effect. researchgate.net This process releases the lighter barium isotopes back into the water column. frontiersin.org As a result of these vertically segregated processes, the modern ocean exhibits a distinct δ138Ba gradient, with higher values in surface waters and lower values in deep waters. frontiersin.orgresearchgate.net However, recent experimental work suggests that at chemical equilibrium, the combined effect of barite dissolution and precipitation results in an offset, with barite being isotopically lighter than the dissolved barium by approximately -0.10 ± 0.05 ‰. diva-portal.org This imbalance implies that ion exchange can alter the isotopic composition of both the mineral and the surrounding fluid over time. diva-portal.org

Table 1: Barium Isotope Fractionation during Barite Cycling

Process	Isotope Effect (Δ¹³⁸Ba)	Environment/Method	Reference
Barite Precipitation	-0.25‰ to -0.35‰	Laboratory Experiments	oup.com
Barite Precipitation	-0.4‰ to -0.5‰	Modern Marine Systems	oup.com
Barite Precipitation	-0.23 ± 0.04‰	First-Principle Calculations	oup.com
Barite Dissolution	Negligible	General Observation	researchgate.net
Barite-Fluid Equilibrium	-0.10 ± 0.05‰	Experimental (modeled)	diva-portal.org

Isotopic Fractionation in Biogenic Carbonate Formation

The formation of biogenic carbonates, such as coral skeletons and bivalve shells, also leads to the fractionation of barium isotopes. These carbonates can serve as valuable archives of past environmental conditions. nih.gov

Coral Skeletons as Archives of Seawater δ¹³⁸Ba

Cold-water coral skeletons, which are composed of aragonite, have been shown to record the δ138Ba of ambient seawater. ifremer.fr Studies on various cold-water coral taxa from different oceanic regions have demonstrated a consistent isotopic fractionation between the coral skeleton and seawater (Δ138BaCWC–SW) of approximately -0.21 ± 0.08‰, indicating a preferential uptake of lighter barium isotopes into the coral aragonite. ifremer.fr This fractionation appears to be independent of environmental factors like temperature, suggesting that fossil cold-water corals could be reliable archives for reconstructing past seawater δ138Ba. ifremer.fr

Similarly, shallow-water corals, such as Porites, are also being investigated as potential proxies for the δ138Ba of surface seawater. ustc.edu.cn While the Ba/Ca ratio in these corals can be influenced by sea surface temperature, the δ138Ba values have been found to be relatively stable over time, suggesting they reflect the isotopic composition of the surrounding seawater. goldschmidt.info This makes coral δ138Ba a promising tool for tracing riverine inputs and understanding the oceanic barium cycle. researchgate.netgeomar.de

Freshwater Bivalve Shells and Environmental Proxies

Freshwater bivalve shells also record environmental information, but the interpretation of their δ138Ba signatures is more complex. nih.gov Studies on several freshwater mussel species have revealed that their shell δ138Ba values can differ significantly from the river water they inhabit. nih.govacs.org The apparent fractionation between the shell and water (Δ138Bashell-water) can be as large as -0.86‰, which is a more substantial offset than observed in other carbonate minerals. nih.govnih.gov

This large fractionation is not primarily driven by the kinetics of aragonite precipitation. nih.govacs.org Instead, it appears to be strongly influenced by biological factors, particularly the growth rate of the bivalve. nih.govnih.gov Shell material deposited during periods of slow growth is more enriched in the lighter barium isotopes compared to periods of rapid growth. nih.govacs.org This suggests that biological ion transport processes are a major control on the barium isotope variations in these shells. nih.govnih.gov In contrast, some invasive species like Corbicula fluminea show δ138Ba values that more closely reflect the river water. acs.orgnih.gov These findings are crucial for accurately interpreting the environmental records preserved in freshwater bivalve shells and offer insights into the biomineralization processes of these organisms. nih.govnih.gov

Table 2: Barium Isotope Fractionation in Biogenic Carbonates

Organism	Carbonate Mineral	Δ¹³⁸Ba (Organism-Water)	Key Influencing Factor	Reference
Cold-Water Corals	Aragonite	-0.21 ± 0.08‰	Seawater Composition	ifremer.fr
Shallow-Water Corals (Porites)	Aragonite	Variable, reflects seawater	Seawater Composition	ustc.edu.cngoldschmidt.info
Freshwater Bivalves (native)	Aragonite	up to -0.86‰	Biological Ion Transport/Growth Rate	nih.govacs.org
Freshwater Bivalves (Corbicula fluminea)	Aragonite	~ -0.03‰	Seawater Composition	acs.orgnih.gov

Influence of Diffusion and Adsorption Processes on this compound Fractionation

Diffusion and adsorption are additional processes that can induce fractionation of this compound isotopes. Experimental studies have shown that the diffusion of aqueous Ba²⁺ ions through a porous medium like a silica (B1680970) hydrogel can lead to significant isotope fractionation, with the lighter isotopes diffusing faster. researchgate.net

Adsorption processes also play a role in fractionating barium isotopes. Field observations in soil and river systems have noted an enrichment of lighter Ba isotopes in the particulate phase due to adsorption. researchgate.net However, laboratory experiments using silica hydrogel have shown the opposite effect, with preferential adsorption of heavier Ba isotopes. researchgate.net This discrepancy suggests that the nature of the adsorbent material is a critical factor. For instance, adsorption onto minerals like iron and manganese oxides or clay minerals tends to preferentially remove lighter Ba isotopes. geomar.defrontiersin.org

Kinetic and Biological Ion Transport Effects on this compound Systematics

Kinetic effects during mineral growth can influence barium isotope fractionation. researchgate.net The larger-than-expected fractionation observed in some natural environments compared to theoretical calculations may be attributable to such kinetic or biological effects during barite formation. researchgate.net

Biological ion transport processes have a pronounced effect on Ba-138 systematics, as clearly demonstrated in freshwater bivalves. nih.govnih.gov The significant variation in δ¹³⁸Ba among different species and with changing growth rates points to a strong biological control over barium uptake and incorporation into shells. nih.govacs.org It is hypothesized that Ba²⁺ ions act as an analogue for Ca²⁺ and are transported through calcium ion pathways. acs.orgnih.gov The fractionation may occur in multiple stages, including the transport of barium from the water to the extrapallial fluid and from the fluid into the shell. pitt.edu

This compound Isotope Applications in Terrestrial and Aquatic Environments

The predictable fractionation of this compound isotopes during various geochemical and biological processes makes them a valuable tracer in a wide range of environmental settings. frontiersin.orgfrontiersin.org

In aquatic environments, δ¹³⁸Ba is extensively used to trace oceanographic processes. frontiersin.org The distinct isotopic signatures of different water masses allow for the tracing of ocean circulation and mixing. frontiersin.orggeochemicalperspectivesletters.org Because barium cycling is closely linked to marine biological productivity, δ¹³⁸Ba serves as a proxy for this productivity and the associated carbon export. frontiersin.orgbco-dmo.org Furthermore, riverine inputs, which typically have a lighter δ¹³⁸Ba signature than seawater, can be traced in coastal and estuarine environments. frontiersin.orgfrontiersin.org This allows for the study of land-sea interactions and the impact of freshwater discharge on marine systems. geomar.de Barium isotopes are also used to trace hydrothermal activity on the seafloor, as hydrothermal fluids and associated sediments have distinct, often lighter, isotopic compositions. frontiersin.orgfrontiersin.org

In terrestrial environments, barium isotopes can provide insights into weathering processes. copernicus.org The isotopic composition of dissolved barium in rivers is influenced by the fractionation that occurs during the formation of secondary minerals in soils, as well as by biological uptake and release. copernicus.org In some agricultural catchments, δ¹³⁸Ba has been used to understand the cycling of elements through the critical zone, from bedrock to soil, water, and plants. researchgate.net Additionally, the unique δ¹³⁸Ba signatures of waters associated with hydrocarbon production, such as those from the Marcellus Shale, demonstrate the potential of barium isotopes for tracing contaminant sources in river systems. acs.org

Characterization of Riverine Barium Isotope Signatures and Continental Input

The isotopic composition of barium in rivers is a critical component for understanding the global barium cycle, as rivers are a primary source of barium to the oceans. frontiersin.org The δ¹³⁸/¹³⁴Ba of river water is influenced by the geology of the drainage basin, the extent of chemical weathering, and various biological and physical processes that fractionate barium isotopes as they are transported from their source to the river. acs.org

Research Findings:

During chemical weathering, barium is mobilized from crustal material. However, some of this mobilized barium is adsorbed onto secondary minerals like iron (Fe) and manganese (Mn) oxides and clay minerals. This adsorption process preferentially removes the lighter barium isotopes, leaving the river water enriched in the heavier isotopes. frontiersin.org Consequently, river water generally exhibits higher δ¹³⁸/¹³⁴Ba values, typically ranging from +0.1‰ to +0.35‰, compared to the average upper continental crust, which has a δ¹³⁸/¹³⁴Ba value of approximately 0.0 ± 0.04‰. frontiersin.orgdiva-portal.org

Studies of major world rivers have provided valuable data on their barium isotope signatures. For instance, the dissolved load of the Amazon River is characterized by δ¹³⁸/¹³⁴Ba values that are significantly different from the parent silicate (B1173343) rocks, indicating that the isotopic signatures are affected by both the precipitation of secondary soil-forming phases and by biological uptake and subsequent release from organic matter. copernicus.org In the Amazon Basin, a correlation between dissolved barium and potassium further suggests a significant role of biological cycling in the riverine barium budget. copernicus.org

The table below presents the δ¹³⁸/¹³⁴Ba values for several major rivers, illustrating the typical range of riverine barium isotope signatures.

Table 1: Riverine Barium Isotope Signatures. This table compiles δ¹³⁸/¹³⁴Ba values from various river systems, highlighting the range of isotopic compositions of continental freshwater input to the oceans.

The differences in barium concentrations and isotopic compositions between river water and seawater have led to the proposal of using δ¹³⁸/¹³⁴Ba as a paleo-proxy for freshwater input, which could reflect changes in monsoon variability and climate. frontiersin.orggeomar.de

Barium Cycling in Coastal, Estuarine, and Marine Sediment Systems

Estuaries represent a dynamic transition zone where river water mixes with seawater, leading to significant changes in barium geochemistry. The behavior of barium in estuaries is often non-conservative, meaning it does not mix linearly with salinity. awi.de A common feature in many estuaries is a mid-salinity maximum in dissolved barium concentration. vliz.be This is largely attributed to the desorption of barium from riverine suspended particles as they encounter the increasing ionic strength of seawater. geomar.deawi.devliz.be Cations in seawater, such as magnesium (Mg²⁺), effectively displace barium from exchangeable sites on clay minerals and other particles. vliz.be

Research Findings:

Barium isotope studies in estuaries like the Yangtze and Pearl River have shown that significant barium isotope fractionation occurs at very low salinities. geomar.de The river endmember often has an elevated δ¹³⁸/¹³⁴Ba due to the preferential adsorption of lighter isotopes onto fluvial particles in the freshwater environment. geomar.de As these particles enter the estuary and mix with saltwater, the isotopically light barium is desorbed, causing a rapid drop in the δ¹³⁸/¹³⁴Ba of the dissolved barium at low salinities. geomar.de Beyond this initial zone of desorption, barium isotopes tend to mix conservatively with increasing salinity. geomar.de

In marine sediments, the δ¹³⁸/¹³⁴Ba signature is controlled by a combination of factors, including the relative contributions of detrital (rock-derived) and authigenic (formed in place) barium, as well as early diagenetic processes occurring within the sediment pore waters. awi.deresearchgate.net Authigenic barium in marine sediments primarily consists of barite (BaSO₄), which forms in the water column and is linked to marine biological productivity. frontiersin.orgcambridge.org The formation of barite preferentially incorporates lighter barium isotopes, leaving the surrounding seawater enriched in heavier isotopes. cambridge.org

Pore water profiles from estuarine sediments, such as those in the Pearl River Estuary, reveal pronounced depth-dependent variations in δ¹³⁸/¹³⁴Ba. awi.de Generally, a shift from heavier to lighter isotopic signatures is observed with increasing depth, pointing to the preferential removal of lighter barium isotopes from the pore water into solid phases. awi.de These processes can include the adsorption of barium onto manganese oxide minerals and the precipitation of authigenic barite within the sediments. awi.de

The table below summarizes typical δ¹³⁸/¹³⁴Ba values in different components of coastal and marine systems.

Table 2: Barium Isotope Signatures in Coastal and Marine Systems. This table provides representative δ¹³⁸/¹³⁴Ba values for various marine components, illustrating the fractionation that occurs during oceanic barium cycling.

These isotopic variations make δ¹³⁸/¹³⁴Ba a potent tracer for understanding the fate of riverine inputs, the dynamics of early sediment diagenesis, and the broader biogeochemical cycling of barium in the marine environment. awi.de

Tracing Formation Waters and Water-Rock Interactions in Subsurface Systems

Barium isotopes have shown significant promise for tracing the origin and movement of formation waters (naturally occurring waters trapped in the pores of sedimentary rocks) and for understanding water-rock interactions in deep subsurface environments. researchgate.netacs.org This is particularly relevant in the context of unconventional oil and gas exploration, where hydraulic fracturing introduces large volumes of fluid into shale formations. acs.orgnih.gov

Research Findings:

A key application has been in the study of produced waters from the Marcellus Shale in the Appalachian Basin, USA. researchgate.netacs.org These waters, which are co-produced with natural gas, contain high concentrations of total dissolved solids, including barium. acs.org Isotopic analysis has revealed that these produced waters have some of the highest δ¹³⁸/¹³⁴Ba values ever measured, ranging from +0.36‰ to +1.49‰. acs.orgnih.gov

The distinct and heavy barium isotope signature of the Marcellus Shale produced waters has led to the hypothesis that these fluids are not primarily derived from the interaction of fracturing fluids with the shale formation. acs.orgnih.gov Instead, it is suggested that these waters are derived from deeper, high-salinity brines that migrate into the production wells through natural or induced fractures. researchgate.netacs.orgnih.gov These deeper brines are believed to possess this uniquely heavy barium isotopic signature.

The table below contrasts the δ¹³⁸/¹³⁴Ba values of Marcellus Shale produced waters with other relevant subsurface fluids and materials.

Table 3: Barium Isotope Signatures in Subsurface Systems. This table compares the δ¹³⁸/¹³⁴Ba of produced waters from the Marcellus Shale with other potential sources, demonstrating the utility of barium isotopes in tracing fluid origins.

The significant contrast in δ¹³⁸/¹³⁴Ba between different formation waters highlights the potential of barium isotopes to act as a powerful fingerprinting tool. acs.org This can be used to monitor fluid migration in the subsurface, identify the source of dissolved solids in produced waters, and gain a deeper understanding of water-rock interactions under downhole conditions. researchgate.netacs.org

Advanced Analytical Methodologies for Barium 138 Isotope Analysis

High-Precision Mass Spectrometry Techniques for Barium-138

The determination of ¹³⁸Ba isotopic compositions relies on mass spectrometry, a technique that separates ions based on their mass-to-charge ratio. For high-precision isotope ratio measurements, Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS) are the primary instruments of choice. Surface Ionization Mass Spectrometry (SIMS) also plays a crucial role, particularly for in-situ microanalysis.

MC-ICP-MS is a powerful technique for high-precision isotope ratio analysis of a wide range of elements, including barium. thermofisher.com It utilizes an inductively coupled plasma source to efficiently ionize the sample, followed by a magnetic sector mass analyzer and a set of multiple collectors to simultaneously measure the ion beams of different isotopes. rsc.org This simultaneous detection significantly improves precision compared to single-collector instruments by mitigating the effects of plasma instability. rsc.org

For barium isotope analysis, a sample-standard bracketing method is often employed to correct for instrumental mass bias, using a reference material like SRM3104a. rsc.orgappliedmineralogy.com High-precision methods have been developed that can achieve a long-term external precision for δ¹³⁷/¹³⁴Ba of better than ±0.05‰. rsc.org However, MC-ICP-MS is susceptible to isobaric interferences from elements like Xenon (¹³⁴Xe, ¹³⁶Xe), Lanthanum (¹³⁸La), and Cerium (¹³⁶Ce, ¹³⁸Ce), as well as matrix effects. nih.govgeomar.de Therefore, robust chemical separation procedures are essential prior to analysis to remove these interfering elements. nih.govresearchgate.net The accuracy of the method has been confirmed through the analysis of various geological reference materials. rsc.org

Table 1: Representative δ¹³⁷/¹³⁴Ba Values in Geological Reference Materials Measured by MC-ICP-MS

Reference Material	Rock Type	δ¹³⁷/¹³⁴Ba (‰) vs. SRM3104a	2SD (‰)
BCR-2	Basalt	0.050	0.039
BHVO-2	Basalt	0.047	0.028
AGV-1	Andesite	0.047	0.040
RGM-1	Rhyolite	0.142	0.030
GSP-2	Granodiorite	0.013	0.046
Data sourced from Nan et al. rsc.org

Thermal Ionization Mass Spectrometry (TIMS)

TIMS is a well-established technique for obtaining high-precision isotope ratio measurements, particularly for elements with low ionization potentials like barium. fu-berlin.de In TIMS, the sample is loaded onto a metal filament (e.g., Rhenium), which is then heated to high temperatures to cause thermal ionization of the sample. nasa.gov The resulting ions are accelerated and separated in a magnetic sector mass spectrometer.

A key advantage of TIMS for barium analysis is the significant reduction of isobaric interferences that can affect MC-ICP-MS, as elements like Xenon are not introduced, and polyatomic ion interferences are generally absent. acs.org To achieve the highest precision and accuracy, a double-spike (DS-TIMS) technique is often utilized. nih.gov This involves adding a known amount of an artificially enriched isotopic mixture (e.g., ¹³⁰Ba-¹³⁵Ba) to the sample before chemical processing. nih.gov This allows for the correction of any mass-dependent fractionation that occurs during both the chemical separation and the mass spectrometric analysis. nih.gov DS-TIMS methods have achieved a long-term reproducibility for δ¹³⁷/¹³⁴Ba of better than ±0.03‰. nih.gov The addition of phosphoric acid as an emitting and stabilizing reagent during sample loading can enhance the ion current strength and stability.

Table 2: Comparison of Mass Spectrometry Techniques for Barium Isotope Analysis

Feature	MC-ICP-MS	TIMS
Ionization Source	Inductively Coupled Plasma	Thermal Ionization
Sample Throughput	High	Low to Moderate
Primary Advantage	Rapid analysis, high sample throughput. geomar.de	High precision, freedom from many isobaric interferences. acs.org
Primary Challenge	Isobaric interferences (e.g., Xe, La, Ce) and matrix effects. nih.govgeomar.de	Lower sample throughput, potential for fractionation during analysis. researchgate.net
Correction Method	Sample-Standard Bracketing, Double-Spike. rsc.orgappliedmineralogy.com	Double-Spike (DS-TIMS) is common for highest precision. nih.gov

Surface Ionization Mass Spectrometry for Barium Isotopic Ratios

Surface Ionization Mass Spectrometry (SIMS) is a microanalytical technique used for in-situ isotopic and elemental analysis of solid surfaces with high spatial resolution. uchicago.edu In SIMS, a primary ion beam is focused onto the sample surface, causing the sputtering of secondary ions, which are then analyzed by a mass spectrometer. uchicago.edu This technique is particularly valuable in cosmochemistry for analyzing the isotopic compositions of individual presolar grains from meteorites. arxiv.org

For barium isotope analysis, SIMS can measure the relative abundances of isotopes like ¹³⁸Ba. uchicago.edu However, the analysis can be complicated by the presence of molecular interferences in the barium mass region. arxiv.org To overcome this, techniques such as energy filtering are employed to suppress these interfering molecules. arxiv.org While powerful for microanalysis, achieving the same level of precision as MC-ICP-MS or TIMS with SIMS can be challenging. uchicago.edu

Chemical Preparation and Purification Protocols for this compound Samples

The accuracy of barium isotope analysis by mass spectrometry is critically dependent on the effective chemical separation and purification of barium from the sample matrix. nih.gov This is necessary to remove matrix elements that can suppress the barium ion signal and to eliminate elements that cause direct isobaric interferences. nih.gov

The initial step in sample preparation is the complete dissolution of the sample to bring the barium into an aqueous solution. The choice of digestion method depends on the sample matrix.

Silicate (B1173343) Rocks: These are typically dissolved using a mixture of hydrofluoric acid (HF) and nitric acid (HNO₃), often in a microwave digestion system at elevated temperatures. nih.govacs.org Subsequent treatments with acids like aqua regia or perchloric acid may be required to break down any remaining fluoride (B91410) precipitates. acs.org

Carbonates: Carbonate minerals are generally dissolved in weak acids such as acetic acid or hydrochloric acid (HCl). acs.orgacs.org

Barite (BaSO₄): Due to its insolubility, barite requires a more aggressive dissolution method. A common approach involves reacting the powdered barite with a sodium carbonate (Na₂CO₃) solution at high temperatures, which converts the barium sulfate (B86663) to barium carbonate. nih.gov The resulting barium carbonate can then be dissolved in acid.

Water Samples: For water samples with low barium concentrations, a pre-concentration step is often necessary. This can involve co-precipitation of barium with other elements or using ion-exchange methods to extract barium from a large volume of water. nih.govvliz.be

Following dissolution, the sample is prepared for chromatographic separation. This often involves evaporating the initial acid mixture and redissolving the residue in a specific acid, such as HCl, suitable for loading onto the ion-exchange column. nih.govacs.org

Ion exchange chromatography is the most widely used technique for separating and purifying barium from complex sample matrices. sunresinlifesciences.com This method utilizes the differential binding affinities of various ions to a charged resin. mit.edu Cation exchange resins, such as AG50W-X8, are commonly employed for barium separation. rsc.orgustc.edu.cn

The general procedure involves loading the dissolved sample solution onto a column packed with the cation exchange resin. A sequence of different acids (eluents) is then passed through the column to selectively remove unwanted elements while retaining barium on the resin.

A common and effective elution scheme involves the following steps:

Matrix Element Removal: Major matrix elements are first eluted using an acid like 2.5 N hydrochloric acid (HCl). nih.govresearchgate.net

Barium Elution and Separation from REEs: Barium is subsequently eluted from the column. A critical step is the separation of barium from rare earth elements (REEs), particularly Lanthanum (La) and Cerium (Ce), which have isotopes that interfere with barium isotopes (¹³⁸La, ¹³⁶Ce, ¹³⁸Ce). nih.gov The use of nitric acid (HNO₃) has been shown to be effective in separating barium from these REE interferents. nih.govresearchgate.net For instance, a two-reagent elution using 2.5 N HCl followed by 2.0 N HNO₃ can effectively separate barium from major matrix elements and REEs in a single column pass. nih.gov

The effectiveness of the separation is typically monitored by analyzing the elemental composition of the collected fractions. Once purified, the barium fraction is evaporated to dryness and redissolved in a dilute acid (e.g., 2% HNO₃) for analysis by mass spectrometry. ustc.edu.cn The total procedural blank for barium is kept to a minimum, often in the low nanogram range, to ensure it does not significantly affect the isotopic measurement of the sample. nih.gov

Optimized Digestion and Elution Methods for Diverse Sample Matrices

Strategies for Mitigation of Isobaric and Matrix Interferences in this compound Analysis

The accurate determination of ¹³⁸Ba isotopic compositions by mass spectrometry, particularly by multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS), is often hampered by the presence of isobaric and matrix interferences. nih.govresearchgate.net Isobaric interferences occur when isotopes of other elements have the same mass-to-charge ratio as ¹³⁸Ba, while matrix effects, caused by high concentrations of other elements in the sample, can affect the ionization efficiency and transmission of Ba ions. nih.govresearchgate.net

Several elements present in samples or introduced during analysis can cause direct isobaric interferences on barium isotopes. nih.gov For ¹³⁸Ba, the primary isobaric interferences arise from ¹³⁸La and ¹³⁸Ce. nih.govresearchgate.net Additionally, xenon (Xe), present in the argon gas used for plasma generation in MC-ICP-MS, can interfere with other barium isotopes, such as ¹³⁴Ba and ¹³⁶Ba, which can indirectly affect the accuracy of ¹³⁸Ba measurements when using double-spike techniques for mass bias correction. nih.govappliedmineralogy.com

To mitigate these interferences, a combination of chemical separation and mathematical correction is employed.

Chemical Separation: Before analysis, barium is chemically separated from matrix elements, including lanthanum (La) and cerium (Ce), using techniques like ion-exchange chromatography. nih.govresearchgate.net Methods have been developed that effectively separate Ba from these rare earth elements (REEs). nih.gov For instance, a single-pass column chromatography method has been shown to effectively reduce or eliminate interferences from La and Ce. nih.govresearchgate.net In cases of extremely high Ce/Ba ratios, a second pass through the column may be necessary. nih.gov

On-line Monitoring and Correction: During MC-ICP-MS analysis, non-interfered isotopes of the interfering elements are monitored simultaneously with the barium isotopes. For example, ¹³⁹La and ¹⁴⁰Ce are measured to correct for the contributions of ¹³⁸La and ¹³⁸Ce to the mass 138 signal. nih.gov Similarly, ¹³¹Xe is monitored to correct for Xe interferences on other barium isotopes. nih.govappliedmineralogy.com The corrections for La and Ce on δ¹³⁸Ba are typically small, often orders of magnitude smaller than the analytical uncertainty, especially after effective chemical separation. nih.gov

A novel technique for reducing isobaric interferences from La and Ce involves operating the ICP at a lower power. mssj.jp This selectively enhances the formation of oxide ions (LaO⁺ and CeO⁺), effectively shifting the interfering ions to higher masses and away from the Ba isotopes of interest. mssj.jp This method has been shown to leave the analytical sensitivity for Ba largely intact. mssj.jp

Table 1: Isobaric Interferences on this compound and Correction Strategies

Interfering Isotope	Monitored Isotope for Correction	Mitigation Strategy
¹³⁸La	¹³⁹La	Chemical Separation (Ion-Exchange Chromatography), On-line Correction
¹³⁸Ce	¹⁴⁰Ce	Chemical Separation (Ion-Exchange Chromatography), On-line Correction, Low-Power ICP Operation

While chemical separation and mathematical corrections address isobaric interferences, non-spectral matrix effects remain a significant challenge. researchgate.net These effects, caused by the sample matrix, can alter the instrumental mass fractionation, thereby affecting the accuracy and precision of ¹³⁸Ba analysis. researchgate.netgeomar.de The optimization of plasma conditions in MC-ICP-MS is a key strategy to mitigate these matrix effects. researchgate.net

Higher plasma temperatures generally lead to increased ionization efficiency and a reduction in non-spectral matrix effects. researchgate.net This results in more accurate and precise Ba isotope measurements. researchgate.net However, it's a balancing act, as excessively high temperatures can increase the formation of doubly charged ions, leading to other types of interferences. thermofisher.com Therefore, tuning the plasma to an optimal state, which can be guided by the NAI, is crucial for high-precision ¹³⁸Ba analysis. researchgate.netgeomar.de

Instrumental mass bias, the differential transmission of isotopes of the same element through the mass spectrometer, must be corrected to obtain accurate isotope ratios. diva-portal.orgcanada.ca Several models and techniques have been developed and refined for this purpose.

Double-Spike Technique: This is a powerful method for correcting for instrumental mass bias and any mass-dependent fractionation that occurs during sample preparation and analysis. nih.govepj-conferences.orgsemanticscholar.org It involves adding a "spike" of an artificially enriched mixture of two Ba isotopes (e.g., ¹³⁵Ba and ¹³⁶Ba or ¹³⁰Ba and ¹³⁵Ba) to the sample before processing. researchgate.netresearchgate.net By measuring the altered isotopic ratios, the mass fractionation can be precisely calculated and corrected for. nih.gov The choice of spike isotopes is optimized to yield the most precise determination of the target isotope ratio, such as ¹³⁸Ba/¹³⁴Ba. nih.gov

Sample-Standard Bracketing (SSB): This technique involves analyzing a standard of known isotopic composition before and after the unknown sample. appliedmineralogy.comscielo.br The mass bias is determined from the standards and used to correct the sample measurement. appliedmineralogy.comfrontiersin.org While simpler than the double-spike method, it requires careful matching of the matrix and concentration between the sample and standard to be effective. ustc.edu.cn

Internal Standardization: In this method, an element with similar mass and ionization properties to the analyte is added to both the sample and standard solutions. semanticscholar.orgfrontiersin.org The known isotopic ratio of the internal standard is used to correct for mass bias in the analyte. While less common for high-precision Ba isotope analysis, it can be effective for certain applications. frontiersin.org

Synthetic Isotope Mixtures: A more advanced approach involves creating synthetic isotope mixtures from highly enriched and purified isotopes. nih.govnih.gov These mixtures are used to fully calibrate the mass spectrometer and determine the mass bias correction factor for each isotope ratio without relying on semi-empirical mathematical models. nih.gov

Table 2: Comparison of Mass Bias Correction Models

Correction Model	Principle	Advantages	Disadvantages
Double-Spike	Addition of an enriched isotopic spike to correct for mass fractionation. nih.govsemanticscholar.org	High precision and accuracy; corrects for fractionation during sample preparation. semanticscholar.org	Requires at least four isotopes; costly enriched materials; complex data reduction. semanticscholar.org
Sample-Standard Bracketing (SSB)	Bracketing sample analysis with standards of known composition. appliedmineralogy.comscielo.br	Simplicity of implementation. semanticscholar.org	Sensitive to matrix and concentration mismatches between sample and standard. ustc.edu.cn
Internal Standardization	Use of an internal element with a known isotopic ratio to correct for mass bias. semanticscholar.orgfrontiersin.org	Can correct for short-term fluctuations. frontiersin.org	Finding a suitable internal standard can be challenging.

Optimization of Plasma Conditions and Normalised Argon Index (NAI) for Enhanced Precision

Measurement of Neutron Capture Cross Sections for this compound

The neutron capture cross-section of ¹³⁸Ba is of significant interest in nuclear astrophysics, particularly for understanding the s-process (slow neutron capture process) of nucleosynthesis. epj-conferences.org this compound has one of the smallest neutron capture cross-sections among stable isotopes due to its closed neutron shell structure, making its measurement challenging. epj-conferences.orginfn.it

The activation method is a common technique for measuring neutron capture cross-sections. researchgate.netaps.orgug.edu.gh This method involves irradiating a ¹³⁸Ba target with a known neutron flux and then measuring the radioactivity of the resulting ¹³⁹Ba product. researchgate.netaps.orgug.edu.ghresearchgate.net

Thermal Neutron Capture: For thermal neutrons, the experiment often involves irradiating the sample in a nuclear reactor or with an isotopic neutron source like Americium-Beryllium (Am-Be). researchgate.netresearchgate.net The thermal neutron capture cross-section (σ₀) is determined relative to a monitor reaction with a well-known cross-section, such as ⁵⁵Mn(n,γ)⁵⁶Mn or ¹⁹⁷Au(n,γ)¹⁹⁸Au. researchgate.net

Epithermal Neutron Capture (Resonance Integral): To measure the capture cross-section for epithermal neutrons (the resonance integral, I₀), a similar irradiation is performed, but the sample is shielded with a material like cadmium, which absorbs thermal neutrons. researchgate.netug.edu.gh By comparing the activity of the shielded and unshielded samples, the contribution from epithermal neutrons can be determined. researchgate.netaps.org

Recent measurements using the activation method have provided updated values for the thermal neutron capture cross-section and resonance integral of the ¹³⁸Ba(n,γ)¹³⁹Ba reaction. researchgate.netug.edu.gh

Table 3: Recent Measurements of ¹³⁸Ba Neutron Capture Cross-Sections via Activation

Parameter	Measured Value (barns)	Monitor Reaction	Reference
Thermal Cross Section (σ₀)	0.53 ± 0.01	⁵⁵Mn(n,γ)⁵⁶Mn	researchgate.netug.edu.gh
Resonance Integral (I₀)	0.380 ± 0.005	⁵⁵Mn(n,γ)⁵⁶Mn	researchgate.netug.edu.gh
Thermal Cross Section (σ₀)	0.410 ± 0.023	⁵⁵Mn(n,γ)⁵⁶Mn	researchgate.net
Thermal Cross Section (σ₀)	0.386 ± 0.019	¹⁹⁷Au(n,γ)¹⁹⁸Au	researchgate.net

The time-of-flight (TOF) technique offers a way to measure neutron capture cross-sections as a function of neutron energy. epj-conferences.orgepj-conferences.orgtandfonline.com In a TOF experiment, a pulsed neutron beam is produced, and the time it takes for neutrons to travel from the source to a detector is measured. epj-conferences.orgtandfonline.com This time is directly related to the neutron's energy, allowing for energy-resolved cross-section measurements. epj-conferences.orgtandfonline.com

Facilities like the n_TOF (neutron time-of-flight) at CERN are specifically designed for such measurements. infn.it Neutrons are generated through spallation of a high-energy proton beam on a lead target, producing a wide spectrum of neutron energies. infn.it The long flight paths at these facilities allow for high energy resolution. infn.it

For ¹³⁸Ba, TOF measurements have been conducted in the keV-neutron energy region, which is astrophysically important. epj-conferences.orgepj-conferences.org These experiments have provided valuable data on the energy-dependent neutron capture cross-section, revealing that the capture gamma-ray spectra are strongly dependent on the incident neutron energy. epj-conferences.orgepj-conferences.org The cross-sections are typically derived using the pulse height weighting technique. epj-conferences.orgepj-conferences.org While some TOF experiments may not have the resolution to resolve individual neutron resonances for ¹³⁸Ba, they can provide accurate average cross-sections in specific energy bins and have a high sensitivity to small cross-sections. epj-conferences.org

Table 4: Chemical Compounds Mentioned

Compound Name
This compound
Xenon
Lanthanum
Cerium
Argon
Barium
Barium-134
Barium-135
Barium-136
Barium-137
Barium-139
Lanthanum-138
Cerium-138
Xenon-131
Xenon-134
Xenon-136
Lanthanum-139
Cerium-140
Lanthanum Oxide
Cerium Oxide
Barium-130
Manganese-55
Manganese-56
Gold-197
Gold-198
Americium
Beryllium
Cadmium
Lead
Barium Nitrate
Nitric Acid

Determination of Resonance Integrals and Maxwellian Averaged Cross Sections for Astrophysical Models

The analysis of the stable isotope this compound is of significant importance in the field of astrophysics, particularly for understanding s-process (slow neutron capture) nucleosynthesis. The neutron capture cross section of ¹³⁸Ba is a critical input for stellar models that simulate the production of heavier elements. taylorfrancis.com Due to its closed neutron shell structure (N=82), ¹³⁸Ba has the smallest neutron capture cross section among the stable barium isotopes. epj-conferences.org This characteristic makes it a crucial checkpoint for astrophysical models. The determination of resonance integrals and Maxwellian-averaged cross sections (MACS) for the ¹³⁸Ba(n,γ)¹³⁹Ba reaction is essential for accurately predicting the abundances of elements produced in stars. taylorfrancis.comepj-conferences.org

The neutron capture reaction of ¹³⁸Ba in the astrophysically relevant energy range is characterized by resolved neutron resonances. epj-conferences.org Various research groups have conducted high-resolution measurements to determine the parameters of these resonances. epj-conferences.orgpublish.csiro.au These measurements are fundamental for calculating the resonance integral, which quantifies the total neutron absorption in the resonance energy region. iaea.org

Resonance Integrals

The resonance integral is a measure of the total absorption cross section over the resonance region. From separate irradiations using thermal and epithermal neutrons, independent values for the thermal cross sections and effective resonance integrals have been determined for stable barium isotopes, including ¹³⁸Ba. researchgate.netaps.org

Maxwellian Averaged Cross Sections (MACS)

In stellar environments, neutrons have a velocity distribution that can be approximated by a Maxwell-Boltzmann distribution at a given temperature (kT). The Maxwellian-averaged cross section (MACS) is the neutron capture cross section averaged over this distribution and is a key parameter in s-process nucleosynthesis calculations. ukaea.uk

The MACS for ¹³⁸Ba has been determined experimentally using various techniques, including the activation method and the time-of-flight (TOF) method. epj-conferences.orgaps.org The activation method involves irradiating a barium sample with a neutron source that mimics the stellar neutron energy spectrum and then measuring the radioactivity of the resulting ¹³⁹Ba. aps.org The TOF method measures the neutron capture cross section as a function of neutron energy, which can then be averaged over the Maxwell-Boltzmann distribution to obtain the MACS. epj-conferences.org

High-resolution neutron capture measurements of ¹³⁸Ba have been performed at facilities like GELINA (Geel Electron Linear Accelerator) in the energy range of 0.5-103 keV, resolving a significant number of neutron resonances. taylorfrancis.com These measurements have been used to calculate the MACS at various stellar temperatures (kT from 10 to 50 keV). taylorfrancis.com

Research Findings and Data

Several studies have reported values for the MACS of ¹³⁸Ba at different astrophysical energies. For instance, an average 30 keV Maxwellian capture cross section of 3.9 ± 0.8 mb has been reported. publish.csiro.auresearchgate.net Another study determined the capture cross section at 30 keV neutron energy using the activation technique. aps.orgosti.gov

The table below summarizes some of the experimentally determined Maxwellian-averaged cross sections for ¹³⁸Ba at an astrophysical temperature of kT = 30 keV.

Maxwellian-Averaged Cross Section (mb) at kT = 30 keV	Reference
3.9 ± 0.8	publish.csiro.auresearchgate.net

It is important to note that there can be discrepancies between different measurements and evaluated nuclear data libraries. For example, some studies have indicated that previously published results for ¹³⁸Ba may have underestimated the prompt neutron correction for γ-ray detectors. publish.csiro.au Furthermore, comparisons of calculated MACS values from different nuclear data libraries (such as ENDF/B-VIII.0, JEFF-3.3, and JENDL-4.0u) with experimental databases like the Karlsruhe Astrophysical Database of Nucleosynthesis in Stars (KADoNiS) have highlighted the need for re-analysis of the resonance regions for some isotopes, including barium. ukaea.uk Recent evaluations suggest that a re-visitation of the ¹³⁸Ba cross sections is needed. iaea.org

The continuous effort to refine the resonance integrals and Maxwellian-averaged cross sections of ¹³⁸Ba through advanced analytical methodologies and high-precision measurements is crucial for improving the accuracy of astrophysical models and our understanding of the s-process.

Q & A

Q. How can machine learning enhance the interpretation of this compound spectroscopic data?

• Train convolutional neural networks (CNNs) on spectral libraries to automate peak identification.
• Use clustering algorithms (e.g., k-means) to classify spectral patterns in heterogeneous samples.
• Validate models with holdout datasets and report confusion matrices for accuracy assessment .